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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)piperidin-4-one

Cat. No.: B1587207

An In-depth Technical Guide to the Safe Handling, Storage, and Disposal of 1-(4-
Nitrophenyl)piperidin-4-one

Abstract: 1-(4-Nitrophenyl)piperidin-4-one is a key intermediate in pharmaceutical synthesis,
valued for its role as a chemical building block.[1] As with many specialized research
chemicals, particularly those containing a nitrophenyl moiety, a thorough understanding of its
potential hazards and the implementation of rigorous safety protocols are paramount for
ensuring the well-being of laboratory personnel and the integrity of research outcomes. This
guide provides a comprehensive overview of the safety, handling, and storage considerations
for 1-(4-Nitrophenyl)piperidin-4-one, synthesized from available chemical data, information
on structurally related compounds, and established best practices in chemical safety.

Compound Identification and Properties

Proper identification is the foundational step in chemical safety. The key identifiers and physical
properties of 1-(4-Nitrophenyl)piperidin-4-one are summarized below.
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Property Value Source(s)

1-(4-Nitrophenyl)piperidin-4-

Chemical Name [2]
one

CAS Number 23499-01-6 [2][3]

Molecular Formula C11H12N203 [2][3]

Molecular Weight 220.22 g/mol [2]

Appearance Solid

Storage Class 11 (Combustible Solids)

Purity Typically >98% [2]

Hazard Assessment and GHS Classification
(Inferred)

While a specific, comprehensive Safety Data Sheet (SDS) for 1-(4-Nitrophenyl)piperidin-4-
one is not readily available, a robust hazard assessment can be inferred from the known
toxicological profiles of structurally analogous compounds, such as 1-(4-Nitrophenyl)piperazine
and other nitrophenyl-substituted heterocycles.[4][5][6][7] The presence of the nitrophenyl
group is a common structural alert for potential toxicity.

Causality of Hazards: The nitroaromatic functional group can be metabolically reduced to form
reactive intermediates that may lead to cellular damage. The piperidone core, while generally
stable, is part of a molecule that can be absorbed through the skin, inhaled as a dust, or
ingested.

The following GHS classifications should be considered applicable until specific toxicological
data becomes available.
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Precautionary

Hazard Class Hazard Statement GHS Pictogram
Codes (Examples)
- _ P264, P270,
Acute Toxicity, Oral H302: Harmful if L,
aalt text P301+P317, P330,
(Category 4) swallowed
P501
Acute Toxicity, Dermal  H312: Harmful in L, P280, P302+P352,
_ _ lwaalt text
(Category 4) contact with skin P317, P362+P364
Skin _ P264, P280,
) o H315: Causes skin L,
Corrosion/Irritation S lalt text P302+P352,
irritation
(Category 2) P332+P317
Serious Eye ) P264, P280,
o H319: Causes serious L
Damage/Irritation o alt text P305+P351+P338,
eye irritation
(Category 2) P337+P317
Specific Target Organ
Toxicity — Single P261, P271,
H335: May cause r.
Exposure (Category ) o lalt text P304+P340, P319,
_ respiratory irritation
3), Respiratory Tract P403+P233
Irritation

Note: This classification is inferred from structurally similar compounds and should be used for
precautionary purposes.[4][5][8]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to containment is essential, prioritizing engineering controls to isolate
the hazard, supplemented by robust PPE protocols.[9]

Engineering Controls

e Primary Containment: All weighing and handling of the solid compound should be performed
in a certified chemical fume hood or a powder containment hood to prevent inhalation of
airborne dust.[10]
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o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and exhausted safely.[11]

Personal Protective Equipment (PPE)

The selection of PPE is the final barrier between the researcher and the chemical.[12]

Hand Protection: Wear nitrile rubber gloves. Always inspect gloves prior to use and change
them frequently, especially after direct contact.[6]

o Eye Protection: Chemical safety goggles or safety glasses with side shields that conform to
EN 166 (EU) or ANSI Z87.1 (US) standards are mandatory.[6]

» Skin and Body Protection: A laboratory coat must be worn at all times. For operations with a
higher risk of spillage, consider a chemically resistant apron.

o Respiratory Protection: If engineering controls are not sufficient or during a large spill clean-
up, a NIOSH/MSHA or European Standard EN 136 approved respirator with an appropriate
particulate filter should be used.[6]

Click to download full resolution via product page

Caption: General workflow for safely handling 1-(4-Nitrophenyl)piperidin-4-one.

Handling and Storage Protocols

Adherence to strict handling and storage procedures minimizes the risk of exposure and
preserves the chemical's integrity.

Safe Handling Practices
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Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.

Prevent Contact: Do not get the chemical in eyes, on skin, or on clothing.[5]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands and any exposed skin
thoroughly after handling.[11][13]

Incompatible Materials: Keep away from strong oxidizing agents and strong bases, which
could lead to vigorous or exothermic reactions.[6]

Storage Conditions

o Container: Keep the container tightly closed and properly labeled.[5]

e Environment: Store in a cool, dry, and well-ventilated area away from incompatible materials.
[11] Several suppliers recommend refrigerated storage (4°C) for long-term stability.[2]

« Integrity: Regularly inspect containers for leaks or damage.[13]

Emergency Procedures

A pre-defined emergency plan is critical for responding effectively to accidents.

First-Aid Measures

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
symptoms persist, seek medical attention.[5]

» Skin Contact: Immediately take off contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. If skin irritation persists, call a physician.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical
attention.[5]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Seek medical attention if you feel unwell.[5]
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Accidental Release Measures (Spills)

o Evacuate: Alert others and evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand). Avoid creating dust.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable decontaminating solution.
» Dispose: Dispose of all contaminated materials as hazardous waste.

Caption: Decision-making flowchart for emergency response to incidents.

Waste Disposal

All waste containing 1-(4-Nitrophenyl)piperidin-4-one, including empty containers,
contaminated PPE, and spill clean-up materials, must be treated as hazardous waste. Dispose
of contents and container to an approved waste disposal plant in accordance with local, state,
and federal regulations.[5] Do not allow the chemical to enter drains or waterways.

Conclusion

1-(4-Nitrophenyl)piperidin-4-one is a valuable research tool that can be used safely when its
potential hazards are understood and respected. By implementing robust engineering controls,
adhering to strict PPE and handling protocols, and being prepared for emergencies,
researchers can mitigate the risks associated with this compound. The causality-driven
approach outlined in this guide, which links chemical properties to specific safety requirements,
provides a framework for a culture of safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

